Cas no 118077-12-6 (1,3-bis(bromomethyl)-5-phenylbenzene)

• Product Name: 1,3-bis(bromomethyl)-5-phenylbenzene
• CAS No: 118077-12-6
• MF: C₁₄H₁₂Br₂
• MW: 340.053082466125
• CID: 2615641
• PubChem ID: 15292115
• Update Time: 2025-04-21

1,3-bis(bromomethyl)-5-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(bromomethyl)-5-phenylbenzene
• DTXSID80571061
• 3,5-Bis(bromomethyl)-1,1'-biphenyl
• 118077-12-6

• Inchi： 1S/C14H12Br2/c15-9-11-6-12(10-16)8-14(7-11)13-4-2-1-3-5-13/h1-8H,9-10H2
• InChI Key： WLAHVCNVWFZZRG-UHFFFAOYSA-N
• SMILES： BrCC1C=C(CBr)C=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 339.92853Da
• Monoisotopic Mass: 337.93058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų